2-chloro-N'-(6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)benzohydrazide

• IUPAC Name: 2-chloro-N'-[6-[(4-methylphenyl)methyl]-5-oxo-4H-1,2,4-triazin-3-yl]benzohydrazide
• InChI: InChI=1S/C18H16ClN5O2/c1-11-6-8-12(9-7-11)10-15-17(26)20-18(23-21-15)24-22-16(25)13-4-2-3-5-14(13)19/h2-9H,10H2,1H3,(H,22,25)(H2,20,23,24,26)
• InChI Key: DWLXQDGDFZPGDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC2=NN=C(NC2=O)NNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H16ClN5O2
• Molecular Weight: 369.8 g/mol

Description

“2-chloro-N’-(6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)benzohydrazide” is a chemical compound. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The buyer assumes responsibility to confirm product identity and/or purity.

Physical And Chemical Properties Analysis

The molecular weight of the compound is 378.862. Other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Enzyme Inhibition

Compounds derived from hydrazides, including those structurally related to 2-chloro-N'-(6-(4-methylbenzyl)-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)benzohydrazide, have shown promising enzyme inhibition activities. For example, specific heterocyclic compounds derived from similar structures have been screened for their lipase and α-glucosidase inhibition, with some showing significant inhibitory activity. This suggests potential applications in developing treatments for conditions like obesity and diabetes through the inhibition of key enzymes involved in metabolic pathways (Bekircan, Ülker, & Menteşe, 2015).

Catalytic Properties

Another research direction involves the catalytic properties of metal complexes with hydrazone ligands. Studies have demonstrated that such complexes can be effective catalysts for the oxidation of various olefins. This catalytic activity is attributed to the unique coordination environment provided by the hydrazone ligands, which could be extrapolated to the studied compound's potential applications in catalysis, possibly in organic synthesis or environmental remediation processes (Peng, 2016).

Antimicrobial Activity

Compounds structurally related to this compound have also been evaluated for their antimicrobial properties. Research indicates that vanadium(V) complexes derived from halido-substituted tridentate hydrazone compounds exhibit notable antibacterial activities against various bacterial strains, including Bacillus subtilis and Staphylococcus aureus. This opens up possibilities for their use in developing new antimicrobial agents (He et al., 2018).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not provide any specific safety or hazard information.